4-((4-Chloro-2-isopropylphenoxy)methyl)piperidine hydrochloride

Specification

• CAS No.: 1220032-86-9
• Molecular Formula: C15H23Cl2NO
• Molecular Weight: 304.3 g/mol
• IUPAC Name: 4-[(4-chloro-2-propan-2-ylphenoxy)methyl]piperidine;hydrochloride
• Standard InChI: InChI=1S/C15H22ClNO.ClH/c1-11(2)14-9-13(16)3-4-15(14)18-10-12-5-7-17-8-6-12;/h3-4,9,11-12,17H,5-8,10H2,1-2H3;1H
• Standard InChI Key: SQYBPNGVLUCVPD-UHFFFAOYSA-N
• SMILES: CC(C)C1=C(C=CC(=C1)Cl)OCC2CCNCC2.Cl
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)Cl)OCC2CCNCC2.Cl

Introduction

4-((4-Chloro-2-isopropylphenoxy)methyl)piperidine hydrochloride is a chemical compound belonging to the class of piperidine derivatives. It has the molecular formula C₁₅H₂₃Cl₂NO and a CAS number of 1220032-86-9. This compound is primarily used in scientific research and pharmaceutical applications due to its potential biological activities.

Chemical Reactivity

The reactivity of this compound is influenced by its functional groups, particularly the electron-withdrawing chloro group, which affects both nucleophilicity and electrophilicity during chemical transformations.

Synthesis Methods

The synthesis of 4-((4-Chloro-2-isopropylphenoxy)methyl)piperidine hydrochloride involves multi-step organic reactions. Common methods include the use of chlorinated solvents, bases (like sodium hydroxide), and catalysts to facilitate the reactions. Control of reaction conditions such as temperature, time, and pH is crucial to yield the desired product with high purity.

Applications

This compound is significant in medicinal chemistry and drug discovery efforts due to its potential biological activities. It exemplifies the versatility and significance of piperidine derivatives in scientific research.

Safety and Handling

The compound is classified as an irritant, and proper safety precautions should be taken when handling it. Safety Data Sheets (SDS) are available from suppliers for detailed safety information.